Cas no 96287-86-4 (1H-Purine, 6-pentyl-)

• Product Name: 1H-Purine, 6-pentyl-
• CAS No: 96287-86-4
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 751491
• PubChem ID: 69036517
• Update Time: 2025-04-19

1H-Purine, 6-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-pentyl-
• 6-pentyl-7H-purine
• 96287-86-4
• DTXSID30739573
• SCHEMBL4419597

• Inchi： 1S/C10H14N4/c1-2-3-4-5-8-9-10(13-6-11-8)14-7-12-9/h6-7H,2-5H2,1H3,(H,11,12,13,14)
• InChI Key： ILWWSARMOFIHQZ-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C(CCCCC)N=CN=2

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų